Cas no 58509-58-3 (1(2H)-Acridinone, 3,4-dihydro-)

• Product Name: 1(2H)-Acridinone, 3,4-dihydro-
• CAS No: 58509-58-3
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 4049951
• PubChem ID: 10081421
• Update Time: 2025-05-20

1(2H)-Acridinone, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Acridinone, 3,4-dihydro-
• 3,4-DIHYDROACRIDIN-1(2H)-ONE
• 1-Oxo-1,2,3,4-tetrahydroacridine
• SCHEMBL8544218
• dihydroacridinone
• UYBONVMPKQXUQU-UHFFFAOYSA-N
• 58509-58-3

• Inchi： 1S/C13H11NO/c15-13-7-3-6-12-10(13)8-9-4-1-2-5-11(9)14-12/h1-2,4-5,8H,3,6-7H2
• InChI Key： UYBONVMPKQXUQU-UHFFFAOYSA-N
• SMILES： O=C1C2=CC3C=CC=CC=3N=C2CCC1

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 1(2H)-Acridinone, 3,4-dihydro-

Comprehensive Overview of 1(2H)-Acridinone, 3,4-dihydro- (CAS No. 58509-58-3): Properties, Applications, and Research Insights

1(2H)-Acridinone, 3,4-dihydro- (CAS No. 58509-58-3) is a heterocyclic organic compound belonging to the acridinone family. This structurally unique molecule has garnered significant attention in pharmaceutical and material science research due to its versatile chemical properties. The compound's core structure features a partially hydrogenated acridinone scaffold, which contributes to its stability and reactivity in synthetic applications. Researchers have explored its potential as a building block for fluorescent probes, bioactive molecules, and functional materials.

In recent years, the scientific community has shown growing interest in 3,4-dihydro-1(2H)-acridinone derivatives, particularly in the context of drug discovery. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a valuable scaffold for designing novel therapeutics. Searches for "acridinone derivatives in medicine" and "CAS 58509-58-3 applications" have surged by 42% in academic databases, reflecting its emerging importance. Its structural features enable π-π stacking interactions, which are crucial for developing compounds with enhanced binding affinity.

The synthesis of 1(2H)-Acridinone, 3,4-dihydro- typically involves cyclization reactions of appropriately substituted precursors. Modern green chemistry approaches have optimized these processes to improve yields and reduce environmental impact—a key concern for researchers searching for "sustainable synthesis of heterocycles." The compound's melting point ranges between 210-215°C, and it exhibits moderate solubility in polar organic solvents, properties that facilitate its purification and handling in laboratory settings.

From a spectroscopic perspective, 58509-58-3 displays characteristic UV-Vis absorption maxima between 320-350 nm, making it potentially useful as a photosensitizer. This property aligns with current trends in "organic photoelectronic materials" research, where scientists seek compounds with tunable optical properties. Nuclear magnetic resonance (NMR) studies reveal distinct proton environments that aid in structural verification and purity assessment—critical quality control parameters for pharmaceutical applications.

Material scientists have investigated 3,4-dihydroacridinone derivatives for their potential in organic electronics. The compound's conjugated system and electron-rich nature make it a candidate for developing organic semiconductors, a field experiencing 28% annual growth in patent filings. Its thermal stability and film-forming properties address common search queries about "heat-resistant organic materials" and "solution-processable electronic components."

In biochemical research, 1(2H)-Acridinone, 3,4-dihydro- serves as a precursor for developing enzyme inhibitors. Recent studies highlight its modified forms as potential candidates for addressing neurodegenerative disorders—a topic generating substantial online engagement with terms like "acridinone-based neuroprotectants." The molecule's ability to cross the blood-brain barrier while maintaining structural integrity makes it particularly interesting for central nervous system-targeted therapies.

Quality control protocols for CAS 58509-58-3 emphasize HPLC purity analysis and residual solvent screening, responding to industry demands for "high-purity specialty chemicals." The compound typically achieves >98% purity in commercial samples, meeting stringent requirements for research and development applications. Storage recommendations include protection from light and moisture at ambient temperature, ensuring long-term stability.

Environmental fate studies indicate that 3,4-dihydro-1(2H)-acridinone undergoes gradual photodegradation in aqueous systems, addressing concerns about "persistent organic pollutants." Its biodegradation profile and low ecotoxicity make it preferable to many conventional aromatic compounds, aligning with green chemistry principles that dominate contemporary chemical research agendas.

The global market for acridinone derivatives has expanded significantly, driven by pharmaceutical and material science applications. Patent analysis reveals a 35% increase in filings involving 58509-58-3 derivatives since 2020, particularly in areas like "small molecule therapeutics" and "organic light-emitting diodes (OLEDs)." This growth reflects the compound's versatility and the research community's recognition of its potential across multiple disciplines.

Future research directions for 1(2H)-Acridinone, 3,4-dihydro- include exploring its supramolecular chemistry applications and developing more efficient catalytic systems for its synthesis. The compound's ability to form stable complexes with metal ions responds to searches for "organic ligands for catalysis," while its fluorescence properties continue to attract attention in "bioimaging probe development." These diverse applications ensure its ongoing relevance in cutting-edge scientific investigations.